Cas no 106184-17-2 (1H-Indole-2-carboxylic acid, 3-(phenylthio)-, ethyl ester)

1H-Indole-2-carboxylic acid, 3-(phenylthio)-, ethyl ester structure
106184-17-2 structure
Product Name:1H-Indole-2-carboxylic acid, 3-(phenylthio)-, ethyl ester
CAS No:106184-17-2
MF:C17H15NO2S
MW:297.3715031147
CID:1173053
PubChem ID:506838
Update Time:2025-04-20

1H-Indole-2-carboxylic acid, 3-(phenylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 3-(phenylthio)-, ethyl ester
    • ethyl 3-phenylsulfanyl-1H-indole-2-carboxylate
    • 106184-17-2
    • CHEMBL313989
    • DTXSID00333466
    • ethyl 3-(phenylthio)-1H-indole-2-carboxylate
    • SCHEMBL5808232
    • Inchi: 1S/C17H15NO2S/c1-2-20-17(19)15-16(21-12-8-4-3-5-9-12)13-10-6-7-11-14(13)18-15/h3-11,18H,2H2,1H3
    • InChI Key: QLGKDEPKENNHHT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=C(C(=O)OCC)NC2C=CC=CC=21

Computed Properties

  • Exact Mass: 297.08245
  • Monoisotopic Mass: 297.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 42.09
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